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Compound of Interest

Compound Name: Esomeprazole magnesium salt

Cat. No.: B1139132 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physicochemical properties of

esomeprazole magnesium, a widely used proton pump inhibitor. The document focuses on its

molecular formula and weight, presenting the data in a clear, tabular format for ease of

reference and comparison.

Physicochemical Data of Esomeprazole and Its
Magnesium Salts
The following table summarizes the key quantitative data for esomeprazole and its magnesium

salt derivatives, including the anhydrous and trihydrate forms.

Compound Molecular Formula Molar Mass ( g/mol )

Esomeprazole (free base) C₁₇H₁₉N₃O₃S 345.42

Esomeprazole Magnesium

(Anhydrous)
C₃₄H₃₆MgN₆O₆S₂ 713.12[1][2]

Esomeprazole Magnesium

Trihydrate
C₃₄H₃₆MgN₆O₆S₂ · 3H₂O 767.17[3]
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Esomeprazole magnesium is the magnesium salt of esomeprazole, which is the (S)-isomer of

omeprazole.[4] The anhydrous form has a molecular weight of 713.1 g/mol and the chemical

formula C₃₄H₃₆MgN₆O₆S₂.[4] It is also commonly available as a trihydrate, which incorporates

three molecules of water into its structure, resulting in a molecular weight of 767.17 g/mol .[3]

Structural Relationship of Esomeprazole and its
Magnesium Salt
The following diagram illustrates the formation of esomeprazole magnesium from two

molecules of esomeprazole and one magnesium ion.
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Formation of Esomeprazole Magnesium

Experimental Protocols
The determination of the molecular formula and weight of esomeprazole magnesium and its

hydrates is typically achieved through standard analytical techniques such as mass

spectrometry and elemental analysis.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) can be employed to

determine the accurate mass of the molecule, which in turn allows for the deduction of its

elemental composition and molecular formula.
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Elemental Analysis: This technique provides the percentage composition of individual elements

(carbon, hydrogen, nitrogen, sulfur, and magnesium) in the compound. These percentages are

then used to empirically determine the molecular formula.

For hydrated forms, thermogravimetric analysis (TGA) is often used to determine the water

content by measuring the weight loss of a sample as it is heated. This data, combined with the

analysis of the anhydrous form, allows for the precise determination of the molecular formula of

the hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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